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Compound of Interest

Compound Name: Thrazarine

CAS No.: 120128-14-5

Cat. No.: B1682894

Get Quote

Executive Summary & Compound Profile
Thrazarine (CAS: 120128-14-5) is a rare antitumor antibiotic originally isolated from

Streptomyces coerulescens.[1] Structurally, it is an

-((R)-2-diazo-3-hydroxybutanoyl)-L-serine derivative.[2] Its mechanism of action involves the
inhibition of DNA synthesis and macrophage activation, distinct from its structural analog
azaserine.

Due to the presence of a diazo group and an amino acid backbone, Thrazarine exhibits

specific sensitivities to acidity (pH < 6.0), light, and temperature. This protocol defines the

standard operating procedures (SOPs) to maintain compound integrity during reconstitution

and storage.
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Property Specification Critical Note

Formula

Contains reactive diazo moiety

(

)

MW 217.18 g/mol
Use this for Molarity

calculations

Appearance Yellowish crystals/powder
Loss of color may indicate

diazo degradation

Solubility Water (Good), DMSO (Good)
Poor in non-polar organic

solvents

Stability Acid-labile
Hydrolyzes to Serine in acidic

conditions

Safety & Handling (Core Directive)
Hazard Classification: Cytotoxic / Antineoplastic Agent. Biosafety Level: BSL-2 practices

recommended for handling powder.

Engineering Controls: All weighing and reconstitution must be performed inside a certified

Chemical Fume Hood or Class II Biological Safety Cabinet.

PPE: Double nitrile gloves, lab coat with elastic cuffs, and safety goggles.

Inactivation: Spills should be treated with 10% bleach (sodium hypochlorite) to degrade the

diazo functionality before disposal.

Reconstitution Protocol
Solvent Selection Logic
The choice of solvent dictates the stability profile. Use the decision matrix below:

DMSO (Dimethyl Sulfoxide): Preferred for frozen stock solutions (long-term). Minimizes

hydrolysis.
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Sterile Water / PBS (pH 7.4): Preferred for immediate use in biological assays. DO NOT

STORE aqueous solutions for >24 hours.

Preparation of Stock Solution (Standard 50 mM)
Target Concentration: 50 mM in DMSO

Equilibration: Remove the Thrazarine vial from -20°C storage and allow it to equilibrate to

room temperature (approx. 15 mins) inside a desiccator. Why? This prevents condensation

moisture from degrading the hygroscopic solid.

Weighing: Accurately weigh the necessary amount (e.g., 5 mg).

Calculation: Use the formula

.[3][4]

Dissolution: Add high-grade anhydrous DMSO (≥99.9%). Vortex gently for 30 seconds.

Visual Check: Solution should be a clear, light yellow. If colorless or cloudy, do not use.

Aliquoting: Dispense into light-protective amber microtubes. Avoid large volumes to prevent

repeated freeze-thaw cycles.

Reconstitution Table (Based on MW 217.18)

Target Mass Target Conc. Solvent Volume Application

1 mg 10 mM
460

L

Cell-based Assay

Screening

5 mg 50 mM
460

L

High-Conc. Stock

Storage

10 mg 100 mM
460

L

In vivo Dose

Formulation
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Aqueous Dilution (For Assays)
Critical Step: Thrazarine is acid-labile. Ensure your buffer is buffered to pH 7.2–7.6.

Protocol: Dilute the DMSO stock at least 1:200 into culture medium to keep DMSO < 0.5%.

Warning: Do not use acidic buffers (e.g., Acetate buffer pH 5.0) as this triggers rapid

hydrolysis to Serine.

Storage & Stability Guidelines
Solid State

Condition: -20°C, Desiccated, Protected from Light.

Shelf Life: >2 years if seal is unbroken.

Monitoring: Inspect for "caking" or color loss (yellow

white) which indicates moisture ingress and degradation.

Solution State
DMSO Stock (-20°C): Stable for 3–6 months.

Freeze/Thaw Limit: Max 3 cycles.

Aqueous Working Solution (4°C): Use within 12 hours. Unstable.

Mechanism:[3][4] The diazo group is susceptible to spontaneous hydrolysis in water,

accelerating at lower pH or higher temperatures.

Visualized Workflows (Graphviz)
Reconstitution & Handling Logic
This diagram illustrates the critical decision points for solvent choice and handling to prevent

degradation.
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Caption: Figure 1. Thrazarine reconstitution decision tree highlighting the critical divergence

between long-term storage (DMSO) and immediate usage (Aqueous).

Degradation Pathway Logic
Understanding the failure mode (Acid Hydrolysis) is crucial for experimental troubleshooting.

Active Thrazarine
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Caption: Figure 2. Simplified degradation pathway. The diazo group is the stability-limiting

factor, releasing nitrogen gas upon acid hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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